![molecular formula C18H14O5S B2675027 (Z)-3-oxo-2-((E)-3-phenylallylidene)-2,3-dihydrobenzofuran-6-yl methanesulfonate CAS No. 620545-79-1](/img/structure/B2675027.png)
(Z)-3-oxo-2-((E)-3-phenylallylidene)-2,3-dihydrobenzofuran-6-yl methanesulfonate
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Overview
Description
Methanesulfonate is a derivative of methanesulfonic acid, which is a strong acid . It is known for its high solubility in water and its salts are known as mesylates . Phenylallylidene is a type of organic compound that contains a phenyl group, which is a ring of 6 carbon atoms to which hydrogen atoms are attached.
Chemical Reactions Analysis
Methanesulfonate can participate in various chemical reactions. For example, it can be used in hydrometallurgy, where it offers more environment-friendly alternatives . It can also be used in combination with hydrogen peroxide to yield strongly oxidizing lixiviants .Physical And Chemical Properties Analysis
Methanesulfonic acid is a very strong acid and is very stable against chemical oxidation and reduction . It has a high solubility in water .Scientific Research Applications
Novel Base Catalysed Rearrangement
A novel base-catalyzed process for preparing 1,2-benzisoxazole-3-methanesulfonates is described, highlighting the importance of methanesulfonate derivatives in synthesizing intermediates for pharmaceuticals like anti-convulsants (Arava et al., 2007).
Synthesis through Sulfur Dioxide Insertion
The three-component reaction involving sulfur dioxide highlights the synthesis of methanesulfonylhydrazides, showcasing the versatility of methanesulfonate derivatives in creating compounds under mild conditions (An, Zheng, & Wu, 2014).
Oxidation Studies
Research on the oxidation of o-nitrotoluene by cerium(IV) methanesulfonate provides insights into the oxidative capabilities and applications of methanesulfonate-based oxidants in producing various compounds (Lozar & Savall, 1995).
Intramolecular Ring Transformation
The use of methanesulfonyl derivatives in intramolecular ring transformation to produce fused s-triazoles demonstrates the role of these compounds in facilitating complex chemical transformations (Sasaki, Ohno, & Ito, 1984).
Metal Organic Frameworks (MOFs)
The development of polar sulfone-functionalized MOFs for CO2 capture and sensitive detection showcases the application of methanesulfonate derivatives in creating materials with significant environmental and analytical applications (Chakraborty, Das, & Mandal, 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[(2Z)-3-oxo-2-[(E)-3-phenylprop-2-enylidene]-1-benzofuran-6-yl] methanesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14O5S/c1-24(20,21)23-14-10-11-15-17(12-14)22-16(18(15)19)9-5-8-13-6-3-2-4-7-13/h2-12H,1H3/b8-5+,16-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLKOIOPUDUDOFR-FJGPGAONSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OC1=CC2=C(C=C1)C(=O)C(=CC=CC3=CC=CC=C3)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS(=O)(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C=C/C3=CC=CC=C3)/O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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